4-[[2-(4-Sulfobutylthio)-5-chlorobenzothiazol-3-ium]-3-yl]butane-1-sulfonate
4-[[2-(4-Sulfobutylthio)-5-chlorobenzothiazol-3-ium]-3-yl]butane-1-sulfonate
Brand Name:
Vulcanchem
CAS No.:
111010-36-7
VCID:
VC0017790
InChI:
InChI=1S/C15H20ClNO6S4/c16-12-5-6-14-13(11-12)17(7-1-3-9-26(18,19)20)15(25-14)24-8-2-4-10-27(21,22)23/h5-6,11H,1-4,7-10H2,(H-,18,19,20,21,22,23)/p+1
SMILES:
C1=CC2=C(C=C1Cl)[N+](=C(S2)SCCCCS(=O)(=O)O)CCCCS(=O)(=O)O
Molecular Formula:
C15H21ClNO6S4+
Molecular Weight:
475.024
4-[[2-(4-Sulfobutylthio)-5-chlorobenzothiazol-3-ium]-3-yl]butane-1-sulfonate
CAS No.: 111010-36-7
Main Products
VCID: VC0017790
Molecular Formula: C15H21ClNO6S4+
Molecular Weight: 475.024
![4-[[2-(4-Sulfobutylthio)-5-chlorobenzothiazol-3-ium]-3-yl]butane-1-sulfonate - 111010-36-7](/images/no_structure.jpg)
| CAS No. | 111010-36-7 |
|---|---|
| Product Name | 4-[[2-(4-Sulfobutylthio)-5-chlorobenzothiazol-3-ium]-3-yl]butane-1-sulfonate |
| Molecular Formula | C15H21ClNO6S4+ |
| Molecular Weight | 475.024 |
| IUPAC Name | 4-[5-chloro-2-(4-sulfobutylsulfanyl)-1,3-benzothiazol-3-ium-3-yl]butane-1-sulfonic acid |
| Standard InChI | InChI=1S/C15H20ClNO6S4/c16-12-5-6-14-13(11-12)17(7-1-3-9-26(18,19)20)15(25-14)24-8-2-4-10-27(21,22)23/h5-6,11H,1-4,7-10H2,(H-,18,19,20,21,22,23)/p+1 |
| Standard InChIKey | NWPRAXDTROJDSO-UHFFFAOYSA-O |
| SMILES | C1=CC2=C(C=C1Cl)[N+](=C(S2)SCCCCS(=O)(=O)O)CCCCS(=O)(=O)O |
| Synonyms | 4-[[2-(4-Sulfobutylthio)-5-chlorobenzothiazol-3-ium]-3-yl]butane-1-sulfonate |
| Last Modified | Aug 20 2021 |
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